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Compound of Interest

N-butyl-3-methylcyclohexan-1-
Compound Name:

amine
CAS No.: 55794-85-9
Cat. No.: B2613943

Get Quote

Executive Summary: Immediate Action Plan

N-butyl-3-methylcyclohexan-1-amine is a secondary aliphatic amine. For disposal and safety
purposes, it must be treated as a Flammable Corrosive.

Do NOT pour down the drain.

Do NOT mix with acidic waste streams (Violent Exothermic Reaction).[1]

Do NOT mix with oxidizers or halogenated solvents.

Primary Disposal Stream: Organic Waste (Non-Halogenated, Basic/Alkaline compatible).

RCRA Classification: Likely D001 (Ignitable) and D002 (Corrosive).

Chemical Profile & Hazard Identification
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To handle this chemical safely, you must understand its fundamental properties. As a
cyclohexylamine derivative, it exhibits significant basicity and volatility.

Property Value / Classification Operational Implication
. ) ) ) High pH; reacts violently with
Chemical Class Secondary Aliphatic Amine )
acids.
] Liquid (Colorless to pale Volatile vapors; requires fume
Physical State )
yellow) hood handling.
] ~29°C - 45°C (Estimate based Flammable. Ground all metal
Flash Point
on analogs*) transfers.
o Skin Corr.[2][3][4][5][6][7] 1B Causes severe skin burns and
Corrosivity
(pH > 11) eye damage.[5]

o Incompatible with Acids, o
Reactivity o ] ) Segregation is critical.
Oxidizers, Acid Chlorides

*Note: Exact flash points vary by isomer and purity. Always consult the specific lot SDS. Treat
as Flammable Category 3.[2][5]

Waste Segregation Logic (The "Trustworthiness"
Pillar)

The most common accident involving amines occurs during waste consolidation. Mixing this
amine with an acidic waste stream (like waste from an HPLC line containing 0.1% TFA or
Formic Acid) can generate enough heat to boil the solvent, pressurize the container, and cause
a rupture or explosion.

Compatibility Matrix
o [74 Compatible: Other aliphatic amines, basic organic solutions, non-halogenated solvents

(Ethanol, Methanol, Toluene).

« X Incompatible: Hydrochloric acid, Sulfuric acid, Nitric acid, Acid Anhydrides, Acid
Chlorides, Chloroform (potential for violent carbene generation under certain conditions),
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Peroxides.

Visualization: Waste Stream Decision Tree

The following logic gate ensures you select the correct waste container.

Start: N-butyl-3-methylcyclohexan-1-amine Waste

Is the waste Pure or in Solvent?

In Solution

Identify Solvent Base

Contains Acids? Pure Chemical

STOP: Do Not Mix! Contains Halogens?
Neutralize First (DCM, Chloroform)

Yes No
Stream B: Halogenated Organic Stream A: Organic Base / Non-Halogenated
(Only if unavoidable) (PREFERRED)

Click to download full resolution via product page

Caption: Decision logic for segregating amine waste. Note that mixing amines with acids
(Stream C) is a critical safety failure point.
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Step-by-Step Disposal Workflow

This protocol is designed to meet RCRA standards and ensure lab safety.

Phase 1: Preparation

o Select Container: Use High-Density Polyethylene (HDPE) or glass. Avoid aluminum
containers, as amines can corrode aluminum and evolve hydrogen gas.

e Labeling: Attach a hazardous waste label before adding waste.
o Constituents: Write "N-butyl-3-methylcyclohexan-1-amine" (do not use abbreviations).

o Hazards: Check "Flammable" and "Corrosive".[2][5][6][7][8]

Phase 2: Transfer

e Fume Hood: Perform all transfers inside a functioning fume hood.

» Grounding: If transferring more than 4 Liters, ground the receiving drum to prevent static
discharge ignition.

e Funnel Use: Use a funnel with a lid. Do not leave the funnel open when not actively pouring.

Phase 3: Consolidation & Pickup

e Headspace: Leave at least 10% headspace in the container for vapor expansion.

o Cap Tight: Ensure the cap is chemically resistant (phenolic or polypropylene) and screwed
on tightly.

o Secondary Containment: Place the waste bottle in a secondary tray capable of holding 110%
of the volume.

Emergency Spill Response

In the event of a spill, speed and correct chemical logic are essential. Do not use water
immediately, as this spreads the basic liquid.
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The Neutralization Protocol

We use Citric Acid or Sodium Bisulfate for neutralization. Avoid using strong mineral acids
(HCI) to clean spills, as the reaction will be too violent and release fumes.

. 1. Evacuate & Ventilate 2. Don PPE 3. Contain & Absorb 4. Neutralize Residue
Spall Ptz (Remove Ignition Sources) (Nitrile Gloves, Goggles, Lab Coat) (Vermiculite/Sand) (Dilute Citric Acid) & Clallsil s Rkl Wesio

Click to download full resolution via product page

Caption: Operational workflow for managing an amine spill. Note that ignition sources must be
removed immediately due to flammability.

Detailed Spill Steps:

Alert: Notify personnel. If spill is >100mL or outside a hood, evacuate the lab.

Isolate: Turn off hot plates and stirrers (Ignition sources).

Absorb: Surround the spill with vermiculite, dry sand, or commercial "Basic Spill" pads.

Neutralize: Once the bulk liquid is absorbed, wipe the area with a dilute solution of Citric Acid
to neutralize the corrosive residue. Check pH with litmus paper (aim for pH 6-8).

Disposal: Place all contaminated absorbent materials into a heavy-duty plastic bag, label as
"Hazardous Waste - Debris contaminated with Flammable Corrosive Amine," and seal.

References
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« National Research Council.Prudent Practices in the Laboratory: Handling and Management

of Chemical Hazards. (Chapter 6: Management of Waste). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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